Cas no 61791-12-6 (Cremophor EL)

• Product Name: Cremophor EL
• CAS No: 61791-12-6
• MF: C₆₃H₁₁₆O₁₅
• MW: 1113.58616256714
• CID: 57761
• PubChem ID: 154733643

Cremophor EL Chemical and Physical Properties

Names and Identifiers

• polyoxyethylene (20) castor oil (ether, ester)
• cremophor el
• castor oil ethoxylated
• polyoxyethylene castor oil
• Polyoxyl 35 Castor Oil
• CASTOR OIL POLYOXYETHYLENE ETHER
• Metobromuron Solution
• POE(16)castoroil
• POE(20)castoroil
• POE(5)castoroil
• Polyoxyl 35 Castor O
• BR,PH5-7
• BY series
• Castor Oil Ethoxylate
• Castor oil, ethoxylated, pH-range 6.0-8.1
• Cremophor EL series
• CreMophor® EL
• Emulsifier EL
• Emulsifier EL series
• Ethoxylated castor oil
• PEG Castor oil
• RO 40
• RO series
• kolliphor EL
• 1,3-dichloropropan-2-yl carbamate
• 2-Chloro-1-(chloromethyl)ethyl carbamate
• Etocas 35
• CremophorEL
• NSC12126
• JMNCUXPHXKHBPY-UHFFFAOYSA-N
• 1-Chloromethyl-2-chloroethyl=carbamate
• 2-Propanol,1,3-dichloro-, 2-carbamate
• Polyoxyl（35）CastorOil
• Polyoxyl（40） Hydrogenated Castor Oil
• 61791-12-6
• 2-[1,3-bis[2-[(Z)-11-hydroxyheptadec-8-enoxy]carbonyloxyethoxy]propan-2-yloxy]ethyl [(Z)-11-hydroxyheptadec-8-enyl] carbonate
• LXZHFNATOMRESM-AAKVHIHISA-N
• Cremophor EL

• MDL： MFCD00130879
• Inchi： 1S/C4H7Cl2NO2/c5-1-3(2-6)9-4(7)8/h3H,1-2H2,(H2,7,8)
• InChI Key： JMNCUXPHXKHBPY-UHFFFAOYSA-N
• SMILES： ClC([H])([H])C([H])(C([H])([H])Cl)OC(N([H])[H])=O

Computed Properties

• Exact Mass: 478.16756
• Monoisotopic Mass: 1112.83142299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3
• Tautomer Count: 2

Experimental Properties

• Color/Form: Light yellow transparent liquid.
• Density: 1.05 g/mL at 20 °C
• Melting Point: No data available
• Boiling Point: 305.7±32.0 °C at 760 mmHg
• Flash Point: 257℃
• PH: 5.0-7.0 (1g/10 mL in H2O)
• Stability/Shelf Life: Stable. Incompatible with storng oxidizing agents.
• PSA: 71.06
• Solubility: Soluble in water, fatty acids, oils, mineral oils and a variety of organic solvents. Acid resistance, hard water resistance, inorganic salt resistance, alkali resistance at low temperature, hydrolysis in case of strong alkali. It has excellent emulsifying property.

Cremophor EL Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：1
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：GO5661000
• Storage Condition：4°C, protect from light